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Compound Name: 17(R)-Resolvin D3

Cat. No.: B10782903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17(R)-Resolvin D3 (17(R)-RvD3) is a specialized pro-resolving mediator (SPM) derived from

the omega-3 fatty acid docosahexaenoic acid (DHA). As an aspirin-triggered epimer of

Resolvin D3, it plays a crucial role in the resolution of inflammation, making it a significant

target for research and drug development in various inflammatory diseases. Accurate and

reliable quantification of 17(R)-RvD3 in plasma is essential for understanding its physiological

roles and therapeutic potential. These application notes provide detailed protocols for the

measurement of 17(R)-RvD3 in plasma using Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

Biosynthesis and Signaling Pathway of 17(R)-
Resolvin D3
17(R)-Resolvin D3 is synthesized via the "aspirin-triggered" pathway. Aspirin acetylates the

cyclooxygenase-2 (COX-2) enzyme, which then converts DHA into 17(R)-

hydroperoxydocosahexaenoic acid (17(R)-HpDHA). This intermediate is subsequently

converted by 5-lipoxygenase (5-LOX) to form 17(R)-Resolvin D3.[1] This SPM then binds to

specific G-protein coupled receptors, such as GPR32 and ALX/FPR2, to initiate downstream

signaling cascades that promote the resolution of inflammation.[2] These pathways often
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involve the modulation of key signaling molecules like those in the MAPK and PI3K/Akt

pathways.[3]

Docosahexaenoic Acid (DHA)

Acetylated COX-2

substrate

Aspirin acetylates

17(R)-HpDHAconverts to 5-Lipoxygenase (5-LOX)substrate 17(R)-Resolvin D3converts to GPR32 / ALX/FPR2
Receptors

binds to Downstream Signaling
(MAPK, PI3K/Akt pathways)

activates Resolution of Inflammationpromotes

Click to download full resolution via product page

Figure 1: Biosynthesis and signaling pathway of 17(R)-Resolvin D3.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the detection of 17(R)-
Resolvin D3 and related compounds in plasma. Data for 17(R)-Resolvin D1 is included as a

reference due to the limited availability of specific quantitative data for 17(R)-Resolvin D3.

Analyte Method Sample Type
Concentration
Range /
Sensitivity

Reference

17(R)-Resolvin

D1
LC-MS/MS

Human Plasma

(post n-3

supplementation)

161 ± 7 pg/mL [4][5]

Resolvin D1 ELISA
Human Plasma,

Serum

Assay Range:

3.3-2,000 pg/mL;

Sensitivity: ~15

pg/mL

[6]

Resolvin D3 ELISA
Human Serum,

Plasma
Not specified [7]

Various SPMs LC-MS/MS Human Plasma

LLOQ: 0.02–0.2

nM (~7-70

pg/mL)

[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00612/full
https://www.benchchem.com/product/b10782903?utm_src=pdf-body-img
https://www.benchchem.com/product/b10782903?utm_src=pdf-body
https://www.benchchem.com/product/b10782903?utm_src=pdf-body
https://www.benchchem.com/product/b10782903?utm_src=pdf-body
https://www.benchchem.com/product/b10782903?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22912397/
https://www.researchgate.net/publication/230716028_Resolvins_D1_D2_and_Other_Mediators_of_Self-Limited_Resolution_of_Inflammation_in_Human_Blood_following_n-3_Fatty_Acid_Supplementation
https://www.caymanchem.com/product/500380/resolvin-d1-elisa-kit
https://www.mybiosource.com/rvd3-human-elisa-kits/resolvin-d3/56544
https://pmc.ncbi.nlm.nih.gov/articles/PMC6416208/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Quantification of 17(R)-Resolvin D3 in
Plasma by LC-MS/MS
This protocol is based on established methods for the analysis of specialized pro-resolving

mediators and can be adapted for the specific quantification of 17(R)-Resolvin D3.[8][9]

1. Sample Collection and Storage:

Collect whole blood in EDTA-containing tubes.

Centrifuge at 1000 x g for 15 minutes at 4°C within 30 minutes of collection.

Aliquot the supernatant (plasma) into clean polypropylene tubes and store at -80°C until

analysis. Avoid repeated freeze-thaw cycles.[10]

2. Sample Preparation (Solid-Phase Extraction - SPE):
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Plasma Sample (e.g., 500 µL)

Spike with Deuterated
Internal Standard (e.g., RvD3-d5)

Protein Precipitation
(e.g., with cold Methanol)

Centrifuge and Collect Supernatant

Load Sample

Condition SPE Cartridge
(e.g., C18)

Wash Cartridge
(e.g., with aqueous solvent)

Elute 17(R)-RvD3
(e.g., with Methanol or Acetonitrile)

Evaporate to Dryness
(under Nitrogen stream)

Reconstitute in Mobile Phase

LC-MS/MS Analysis
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Prepare Standards and Samples

Add Standards or Samples
to Wells

Add Antibody to Wells

Add HRP-conjugated Tracer

Incubate (e.g., 18 hours at 4°C)

Wash Wells

Add Substrate Solution

Incubate for Color Development
(e.g., 90-120 min at RT)

Add Stop Solution

Read Absorbance
(e.g., at 405-420 nm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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